Cas no 1882682-06-5 (Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate
• CAS No: 1882682-06-5
• MF: C₉H₈BrNaO₄S
• MW: 315.116191864014
• CID: 6176241
• PubChem ID: 165450317
• Update Time: 2025-08-05

Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 1882682-06-5
• sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate
• EN300-722747
• Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate

• Inchi： 1S/C9H9BrO4S.Na/c1-2-14-9(11)6-3-4-8(15(12)13)7(10)5-6;/h3-5H,2H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key： DKQXUVSKGZWNGQ-UHFFFAOYSA-M
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 313.92244g/mol
• Monoisotopic Mass: 313.92244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate

Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate (CAS No. 1882682-06-5): An Overview of Its Structure, Properties, and Applications

Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate (CAS No. 1882682-06-5) is a specialized compound with a unique chemical structure and a wide range of potential applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its bromine, ethoxycarbonyl, and sulfinate functional groups, which contribute to its reactivity and versatility in various chemical reactions.

The molecular formula of Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate is C₉H₉BrNaO₄S, and its molecular weight is approximately 307.03 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it an ideal candidate for use in solution-based reactions and formulations.

In terms of its chemical structure, the bromine atom in the 2-position of the benzene ring provides a reactive site for substitution reactions, making Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate a valuable intermediate in the synthesis of more complex molecules. The ethoxycarbonyl group at the 4-position adds further functionality, enabling the compound to participate in esterification and transesterification reactions. The sulfinate group, on the other hand, imparts nucleophilic properties to the molecule, facilitating its use in various organic transformations.

Recent research has highlighted the potential of Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate in pharmaceutical applications. Studies have shown that compounds with similar structures exhibit significant biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity against certain cancer cell lines. The bromine atom in particular has been identified as a key factor in enhancing the biological activity of these derivatives.

In addition to its pharmaceutical applications, Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate has found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound as a building block for the preparation of conductive polymers and functionalized surfaces. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate typically involves several steps. One common approach starts with the bromination of 4-carboxybenzenesulfinic acid followed by esterification to form the ethyl ester derivative. The resulting compound is then converted to its sodium salt through neutralization with sodium hydroxide. This multi-step process ensures high purity and yield, making it suitable for both laboratory-scale synthesis and industrial production.

The safety profile of Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate is an important consideration for its handling and use. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, Sodium 2-bromo-4-(ethoxycarbonyl)benzene-1-sulfinate (CAS No. 1882682-06-5) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure and functional groups make it an attractive intermediate for organic synthesis and a valuable component in pharmaceutical research and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.